Cas no 15221-80-4 (Benzeneethanamine, b-methoxy-N-methyl-3-(trifluoromethyl)-,hydrochloride (1:1))

Benzeneethanamine, b-methoxy-N-methyl-3-(trifluoromethyl)-,hydrochloride (1:1) structure
15221-80-4 structure
Product Name:Benzeneethanamine, b-methoxy-N-methyl-3-(trifluoromethyl)-,hydrochloride (1:1)
CAS No:15221-80-4
MF:C11H15ClF3NO
MW:269.691112756729
CID:190691
PubChem ID:27138
Update Time:2025-04-19

Benzeneethanamine, b-methoxy-N-methyl-3-(trifluoromethyl)-,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine, b-methoxy-N-methyl-3-(trifluoromethyl)-,hydrochloride (1:1)
    • 2-methoxy-N-methyl-2-[3-(trifluoromethyl)phenyl]ethanamine,hydrochloride
    • 15221-80-4
    • Phenethylamine, beta-methoxy-N-methyl-m-trifluoromethyl-, hydrochloride
    • DTXSID70934444
    • BETA-METHOXY-N-METHYL-M-TRIFLUOROMETHYLPHENETHYLAMINE HYDROCHLORIDE
    • 2-Methoxy-N-methyl-2-[3-(trifluoromethyl)phenyl]ethan-1-amine--hydrogen chloride (1/1)
    • Inchi: 1S/C11H14F3NO.ClH/c1-15-7-10(16-2)8-4-3-5-9(6-8)11(12,13)14;/h3-6,10,15H,7H2,1-2H3;1H
    • InChI Key: JDMPNSQMCIIWLB-UHFFFAOYSA-N
    • SMILES: Cl.FC(C1=CC=CC(=C1)C(CNC)OC)(F)F

Computed Properties

  • Exact Mass: 269.07955
  • Monoisotopic Mass: 269.0794263g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 208
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • PSA: 21.26
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